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Compound of Interest

Compound Name: Siliclad
Cat. No.: B15290181
Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety information for
Siliclad®, a hydrophobic coating agent commonly used in laboratory settings. The information
is compiled from Safety Data Sheets (SDS) and chemical safety literature to ensure safe
handling, storage, and emergency preparedness. This guide is intended for use by trained
professionals in a laboratory environment.

Chemical Identity and Composition

Siliclad® is a proprietary mixture that imparts a hydrophobic surface to glass and other
siliceous materials. While the exact formulation is confidential, the primary hazardous
components are identified as an octadecylsilane derivative, tertiary alcohols, and diacetone
alcohol.

Table 1: Chemical Composition of Siliclad®
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Formula
Component CAS Number . Key Hazards
(Representative)
) ) Skin Irritant, Eye
Octadecylsilane Not Available _ _ _
o ) C18H39Si- Irritant, Respiratory
Derivative (Mixture) )
Irritant
Flammable Liquid,
Tertiary Alcohols (e.g., Eye Irritant,
75-65-0 (CH3)3COH ) )
tert-Butyl Alcohol) Respiratory Irritant,
Harmful if Inhaled
Combustible Liquid,
Diacetone Alcohol 123-42-2 CeH1202 Serious Eye Irritant,

Respiratory Irritant

Hazard Identification and Classification

Siliclad® is classified as a hazardous substance due to its flammability and potential to cause

irritation.

GHS Hazard Classification:

[2]

Flammable Liquids: Category 3[1][2]

Skin Corrosion/Irritation: Category 2[1][2]

Acute Toxicity (Inhalation): Category 4[2]

Hazard Statements (H-phrases):

e H226: Flammable liquid and vapor.[1][2]

e H315: Causes skin irritation.[1][2]

Serious Eye Damage/Eye Irritation: Category 2A[1][2]

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory tract irritation)[1]
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e H319: Causes serious eye irritation.[1][2]

e H332: Harmful if inhaled.[2]

o H335: May cause respiratory irritation.[1][2]

Physical and Chemical Properties

The physical and chemical properties of Siliclad® and its components are crucial for safe

handling and storage.

Table 2: Physical and Chemical Properties

n-
. Octadecylsilan
. tert-Butyl Diacetone
Property Siliclad® e
Alcohol Alcohol .
(Representativ
e)
Colorless to pale  Colorless solid or  Colorless )
Appearance o o o Solid[6]
yellow liquid[1] liquid[3] liquid[4][5]
Odor Not specified Camphor-like[3] Faint, minty[4][5] Not specified
_ 58°C (136.4°F) _
Flash Point 27°C (80.6°F)[4] 11°C (52°F)[7] 5] Not Available
. : . 195°C@
Boiling Point Not specified 83°C (181°F)[7] 166°C (331°F)
15mmHg[6]
Specific Gravity 0.88[4] 0.79 0.938 Not Available
-~ 42 mmHg @ 0.97 mmHg @ )
Vapor Pressure Not specified Not Available
25°CJ[3] 20°C
Solubility in Reacts with o o
Miscible[3] Miscible[4] Insoluble
Water water[4]

Exposure Controls and Personal Protection
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To minimize exposure to Siliclad®, appropriate engineering controls and personal protective
equipment (PPE) must be utilized.

Exposure Limits

Table 3: Occupational Exposure Limits for Components

Component OSHA PEL (TWA) NIOSH REL (TWA)  ACGIH TLV (TWA)

100 ppm (300 mg/m3 100 ppm (300 mg/m3 100 ppm (300 ma/m?
tert-Butyl Alcohol ppm (300 mg/m?) ppm (300 mg/m?) ppm (300 mg/m?)

[°] [°] [9]
50 ppm (240 mg/m3 50 ppm (240 mg/m3
Diacetone Alcohol 5] ppm ( g/m?) 5] pem ( g/m?) 50 ppm (240 mg/m3)

Personal Protective Equipment (PPE)

The following diagram outlines the recommended PPE for handling Siliclad®.

Caption: Recommended Personal Protective Equipment for handling Siliclad®.

Handling and Storage

Proper handling and storage procedures are essential to prevent accidents and maintain the
integrity of the product.

» Handling: Avoid contact with skin and eyes. Do not breathe vapors. Use only in a well-
ventilated area, preferably in a chemical fume hood. Keep away from heat, sparks, and open
flames. Ground and bond containers when transferring material to prevent static discharge.
[2][10] Use non-sparking tools.[2][10]

o Storage: Store in a cool, dry, well-ventilated area away from incompatible materials such as
oxidizing agents and moisture.[10] Keep containers tightly closed.[10]

Accidental Release and First Aid Measures

In the event of a spill or exposure, prompt and appropriate action is critical.

© 2026 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.benchchem.com/product/b15290181/docs?utm_src=pdf-body#siliclad-safety-data-sheet-a-technical-guide-for-laboratory-professionals
https://www.re-place.be/news/oecd-publishes-new-and-updated-test-guidelines-chemicals
https://www.re-place.be/news/oecd-publishes-new-and-updated-test-guidelines-chemicals
https://www.re-place.be/news/oecd-publishes-new-and-updated-test-guidelines-chemicals
https://store.astm.org/d0092-24.html
https://microbiologyinfo.com/ames-test/
https://www.benchchem.com/product/b15290181/docs?utm_src=pdf-body#siliclad-safety-data-sheet-a-technical-guide-for-laboratory-professionals
https://www.benchchem.com/product/b15290181/docs?utm_src=pdf-body#siliclad-safety-data-sheet-a-technical-guide-for-laboratory-professionals
https://ayalytical.com/methods/astm-d93/
https://www.aatbio.com/resources/application-notes/ames-test-protocol
https://ayalytical.com/methods/astm-d93/
https://www.aatbio.com/resources/application-notes/ames-test-protocol
https://www.aatbio.com/resources/application-notes/ames-test-protocol
https://www.aatbio.com/resources/application-notes/ames-test-protocol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15290181?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Accidental Release

The following workflow outlines the steps to take in case of a Siliclad® spill.

gvacuate non-essential personnel and ensure adequate ventilatioa

Gemove all sources of ignition]

[Wear appropriate PPEJ

@ontain the spill with inert absorbent material (e.g., sand, vermiculiteD

gollect absorbed material using non-sparking tools into a suitable container for dispos@

@Iean the spill area with soap and watea

Dispose of waste according to regulations.
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Click to download full resolution via product page

Caption: Emergency procedure for a Siliclad® spill.

First Aid Measures

e Inhalation: Remove the person to fresh air and keep them comfortable for breathing. If
respiratory irritation occurs, seek medical attention.[5]

« Skin Contact: Remove contaminated clothing. Wash the affected area with plenty of soap
and water. If skin irritation persists, get medical advice/attention.[5]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.[5]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[1]

Experimental Protocols for Safety Data

The safety data presented in the SDS are determined through standardized experimental
protocols, primarily those established by the Organisation for Economic Co-operation and
Development (OECD) and ASTM International.

Flash Point Determination

The flash point of Siliclad® (27°C) is likely determined using a closed-cup method, such as the
Pensky-Martens closed-cup test (ASTM D93).[2][3][4][11]

» Principle: A test specimen is heated in a closed cup at a controlled rate. An ignition source is
periodically introduced into the vapor space above the liquid. The flash point is the lowest
temperature at which the vapors ignite to produce a flash.[11]

o Apparatus: A Pensky-Martens closed-cup tester consists of a brass test cup with a lid that
has openings for a stirrer, thermometer, and ignition source.[11]

e Procedure (summarized):
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[e]

The sample is placed in the test cup to a specified level.

o

The lid is secured, and the sample is heated and stirred at a prescribed rate.[2][11]

[¢]

At regular temperature intervals, the ignition source is dipped into the cup.[2][11]

[e]

The temperature at which a distinct flash is observed is recorded as the flash point.[11]

Skin Irritation Testing

Skin irritation potential is assessed using methods like the OECD Test Guideline 439 (In Vitro
Skin Irritation: Reconstructed Human Epidermis Test Method).[9][12]

e Principle: This in vitro method uses a reconstructed human epidermis (RhE) model that
mimics the properties of human skin. The test chemical is applied to the surface of the RhE
tissue. Cell viability is then measured to determine the level of irritation.[12]

e Procedure (summarized):

[¢]

The test chemical is applied to the surface of triplicate RhE tissue models.[12]

o After a specific exposure period, the chemical is washed off, and the tissues are
incubated.[12]

o Cell viability is assessed by measuring the conversion of a vital dye (e.g., MTT) into a
colored formazan salt by the mitochondria of viable cells.[12]

o Areduction in cell viability below a certain threshold (e.g., 50%) indicates that the chemical
is an irritant.[12]

Eye Irritation Testing

Eye irritation potential is evaluated through methods such as the OECD Test Guideline 405
(Acute Eye Irritation/Corrosion).[1][13]

e Principle: The test substance is applied to the eye of an animal (typically a rabbit), and the
effects on the cornea, iris, and conjunctiva are observed and scored over time.[13][14] Due
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to animal welfare concerns, a weight-of-the-evidence approach and in vitro methods are
strongly encouraged before in vivo testing.[1][13]

e Procedure (summarized for in vivo):

o Asingle dose of the test substance is instilled into the conjunctival sac of one eye of the
test animal.[1][13] The other eye serves as a control.

o The eyes are examined for signs of irritation at specified intervals (e.g., 1, 24, 48, and 72
hours) and scored according to a standardized system.[14]

o The severity and reversibility of the ocular lesions are used to classify the substance's
irritation potential.[14]

Acute Oral Toxicity

The potential for harm if swallowed is determined by acute oral toxicity studies, such as the
OECD Test Guideline 420 (Acute Oral Toxicity - Fixed Dose Procedure) or 423 (Acute Toxic
Class Method).[15][16][17]

e Principle: A single dose of the test substance is administered orally to a group of animals
(usually rats). The animals are observed for signs of toxicity and mortality.[16]

e Procedure (summarized for Fixed Dose Procedure):

o Agroup of animals of a single sex is dosed at one of the fixed dose levels (5, 50, 300, or
2000 mg/kg).[16]

o The animals are observed for a set period (typically 14 days) for signs of toxicity, including
changes in skin, fur, eyes, and behavior.[18]

o The presence or absence of toxicity or mortality determines if further testing at higher or

lower doses is necessary.[16] The results are used to classify the substance according to
its acute oral toxicity.

Disposal Considerations
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Dispose of Siliclad® and any contaminated materials in accordance with local, state, and
federal regulations. It should be treated as a hazardous waste. Do not dispose of it down the
drain.[10] Incineration in a licensed facility is a recommended disposal method.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Siliclad® Safety Data Sheet: A Technical Guide for
Laboratory Professionals]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b15290181/docs#siliclad-safety-data-sheet-a-
technical-guide-for-laboratory-professionals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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